Di-tert-butyl (3-(3-(4-((pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-yl)imidodicarbonate
Cat. No. B8365381
M. Wt: 558.6 g/mol
InChI Key: TYYOXQABSKZXNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:1]([O:2][C:3]([N:8]([C:4]([O:5][C:6]([CH3:7])([CH3:9])[CH3:10])=[O:11])[c:16]1[n:17][cH:18][cH:19][cH:20][c:21]1-[c:22]1[cH:23][c:24]([CH2:27][c:28]2[cH:29][cH:30][c:31]([CH2:34][O:35][c:36]3[n:37][cH:38][cH:39][cH:40][cH:41]3)[cH:32][cH:33]2)[n:25][o:26]1)=[O:12])([CH3:13])([CH3:14])[CH3:15].[C:50](=[O:51])([OH:52])[O-:53].[Cl:55][CH2:56][Cl:57].[Na+:54].[OH2:49].[OH:42][C:43]([C:44]([F:45])([F:46])[F:47])=[O:48]>>[NH2:8][c:16]1[n:17][cH:18][cH:19][cH:20][c:21]1-[c:22]1[cH:23][c:24]([CH2:27][c:28]2[cH:29][cH:30][c:31]([CH2:34][O:35][c:36]3[n:37][cH:38][cH:39][cH:40][cH:41]3)[cH:32][cH:33]2)[n:25][o:26]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N(C(=O)OC(C)(C)C)c1ncccc1-c1cc(Cc2ccc(COc3ccccn3)cc2)no1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C(F)(F)F
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ncccc1-c1cc(Cc2ccc(COc3ccccn3)cc2)no1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
